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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1607268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Direct Orange 102 (C.I. 29156), a stilbene-class direct dye. The information contained herein is
intended to support research, development, and formulation activities where the precise
solubility of this compound is a critical parameter.

Core Data Presentation

The solubility of Direct Orange 102 is a key factor in its application and formulation. While
extensive quantitative data across a broad spectrum of solvents is not readily available in
published literature, the following table summarizes the known qualitative and quantitative
solubility information.
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. Temperature
Solvent CAS Number Solubility °C) Notes
General
Water 7732-18-5 Soluble[1][2] Not Specified gualitative
assessment.
Quantitative data
Water 7732-18-5 60 g/L[3] 90 )
point.
Slightly N Qualitative
Ethanol 64-17-5 Not Specified
Soluble[1] assessment.
Concentrated - Qualitative
] ] 7664-93-9 Soluble[1] Not Specified
Sulfuric Acid assessment.

Experimental Protocols

The following is a detailed methodology for the experimental determination of the solubility of
Direct Orange 102 in a given solvent, based on common spectrophotometric techniques for
dye analysis.

Objective:

To determine the saturation solubility of Direct Orange 102 in a specified solvent at a controlled

temperature.

Materials and Equipment:

o Direct Orange 102 (analytical standard)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Spectrophotometer (UV-Vis)

Thermostatically controlled shaker or water bath
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Volumetric flasks

Pipettes

Syringe filters (0.45 um)

Cuvettes

Procedure:

» Preparation of a Standard Stock Solution:

o Accurately weigh a known mass of Direct Orange 102 and dissolve it in the solvent of
interest to prepare a stock solution of known concentration.

o Ensure complete dissolution. Gentle heating and sonication may be applied if necessary,
followed by cooling to the target temperature.

¢ Generation of a Calibration Curve:

o Prepare a series of dilutions from the stock solution to create standards of varying, known
concentrations.

o Measure the absorbance of each standard at the wavelength of maximum absorbance
(Amax) for Direct Orange 102 using the spectrophotometer.

o Plot a graph of absorbance versus concentration to generate a Beer-Lambert Law
calibration curve. The resulting linear equation will be used to determine the concentration
of unknown samples.

» Equilibration of Saturated Solutions:

o Add an excess amount of Direct Orange 102 to a known volume of the solvent in a sealed
container.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
experimental temperature.
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o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure
saturation is reached. The solution should have undissolved solid present at the bottom.

o Sample Preparation and Analysis:

o

After equilibration, carefully withdraw a sample of the supernatant, ensuring no solid
particles are disturbed.

[¢]

Immediately filter the sample using a 0.45 pm syringe filter to remove any undissolved
solids.

[¢]

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the
linear range of the calibration curve.

[e]

Measure the absorbance of the diluted sample at the Amax.
» Calculation of Solubility:

o Using the equation from the calibration curve, calculate the concentration of the diluted
sample.

o Multiply this concentration by the dilution factor to determine the concentration of the
saturated solution. This value represents the solubility of Direct Orange 102 in the solvent
at the specified temperature.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of
Direct Orange 102.
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Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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